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Compound of Interest

Compound Name: AI-10-49

Cat. No.: B605247 Get Quote

Essential Safety and Handling Guide for AI-10-49
This guide provides crucial safety, handling, and disposal information for AI-10-49, a small

molecule inhibitor of the oncogenic fusion protein CBFβ-SMMHC. Developed for research in

acute myeloid leukemia (AML), AI-10-49 is a potent compound requiring careful handling to

ensure personnel safety and experimental integrity.[1][2] Adherence to these guidelines is

essential for researchers, scientists, and drug development professionals.

Compound Profile and Safety Data
AI-10-49 is a solid powder that functions by selectively binding to the CBFβ-SMMHC fusion

protein, disrupting its interaction with the RUNX1 transcription factor.[3][4] This action restores

normal gene transcription and can induce cell death in specific leukemia cells.[2][5] While

specific toxicology data is limited, its potency and mode of action necessitate stringent safety

protocols.
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Property Value Reference

CAS Number 1256094-72-0 [3]

Molecular Formula C30H22F6N6O5 [3]

Molecular Weight 660.52 g/mol [3]

Appearance Solid Powder [3]

| Solubility | Soluble in DMSO |[3] |

Biological Activity

Parameter Value Cell Line/Model Reference

IC50 (CBFβ-
SMMHC-RUNX1
Binding)

0.26 µM FRET Assay [4][6]

IC50 (Cell Growth

Inhibition)
0.6 µM ME-1 (inv(16) AML) [1][2]

| IC50 (Normal Bone Marrow Cells) | > 25 µM | Human Bone Marrow Cells |[2] |

Personal Protective Equipment (PPE) and Handling
Given that AI-10-49 is a potent, powdered substance, all handling should be performed within a

certified chemical fume hood to prevent inhalation of airborne particles.
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PPE Category Specification Purpose

Hand Protection
Nitrile gloves (double-
gloving recommended)

Prevents skin contact and
absorption.

Eye Protection
Chemical safety goggles or

full-face shield

Protects eyes from dust

particles and splashes.

Body Protection
Lab coat (fully buttoned) with

long sleeves

Protects skin and clothing from

contamination.

| Respiratory Protection | N95/FFP3 respirator (if not in a fume hood) | Prevents inhalation of

fine powder. Note: Handling outside a fume hood is strongly discouraged. |

Operational and Disposal Plans
Standard Operating Procedure for Weighing and Solubilization

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is operational and the work surface is clean.

Weighing: Tare a suitable container on an analytical balance inside the fume hood. Carefully

transfer the required amount of AI-10-49 powder using a chemical spatula. Avoid generating

dust.

Solubilization: Add the appropriate volume of DMSO to the powder.[3] To aid dissolution, the

solution can be warmed to 37°C for 10 minutes or sonicated.[4][7]

Storage: Store stock solutions at -20°C in tightly sealed vials.[3] Short-term storage of stock

solutions (up to one month) can be at 0-4°C.[3]

Decontamination: Wipe down the balance, spatula, and work surface with 70% ethanol after

use.

Spill and Exposure Procedures

Minor Spill (Powder): In a fume hood, gently cover the spill with absorbent material. Wet the

material with 70% ethanol to prevent dust from becoming airborne. Carefully wipe up the
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material and place it in a sealed container for hazardous waste disposal.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

Waste Disposal Plan

Solid Waste: All solid waste, including contaminated gloves, wipes, and empty vials, must be

collected in a dedicated, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated hazardous liquid waste container.

Disposal Method: All waste must be disposed of through the institution's official hazardous

waste management program, following all local and national regulations.

Experimental Protocols and Visualizations
Protocol: In Vitro Treatment of Leukemia Cells This protocol outlines the treatment of inv(16)

positive ME-1 cells with AI-10-49 to assess its effect on cell viability and gene expression.

Cell Culture: Culture ME-1 cells in appropriate media and conditions until they reach the

desired confluency.

Compound Preparation: Prepare a stock solution of AI-10-49 in DMSO (e.g., 10 mM).[6]

From the stock, prepare serial dilutions to achieve the final desired concentrations (e.g., 0.1

µM to 10 µM).

Cell Treatment: Add the AI-10-49 dilutions or a DMSO vehicle control to the cell cultures.

Incubation: Incubate the cells for the specified duration (e.g., 6, 12, or 48 hours).[2]
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Analysis:

Viability: Assess cell viability using a suitable method, such as the CellTiter-Glo

Luminescent Cell Viability Assay.[6]

Gene Expression: For gene expression analysis, lyse the cells after treatment (e.g., 6 or

12 hours) and isolate RNA for RT-qPCR analysis of target genes like RUNX3, CSF1R, and

CEBPA.[2]
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Experimental Workflow: In Vitro Cell Treatment
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Workflow for treating leukemia cells with AI-10-49.
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Mechanism of Action: AI-10-49 Signaling Pathway AI-10-49 functions by disrupting the protein-

protein interaction between the leukemic fusion protein CBFβ-SMMHC and the transcription

factor RUNX1.[1] In inv(16) AML, CBFβ-SMMHC sequesters RUNX1, preventing it from

regulating its target genes, which often includes the repression of oncogenes like MYC. By

binding to CBFβ-SMMHC, AI-10-49 allosterically releases RUNX1, allowing it to bind to the

enhancers of genes like MYC and repress their transcription, ultimately leading to apoptosis in

the cancer cells.[1][8]
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Mechanism of AI-10-49 in disrupting the CBFβ-SMMHC:RUNX1 interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. AI-10-49 - Wikipedia [en.wikipedia.org]

2. A small-molecule inhibitor of the aberrant transcription factor CBFβ-SMMHC delays
leukemia in mice - PMC [pmc.ncbi.nlm.nih.gov]

3. xcessbio.com [xcessbio.com]

4. AI-10-49 | CAS:1256094-72-0 | Inhibitor of CBFβ –SMMHC and RUNX1 interaction | High
Purity | Manufacturer BioCrick [biocrick.com]

5. oncotarget.com [oncotarget.com]

6. medchemexpress.com [medchemexpress.com]

7. apexbt.com [apexbt.com]

8. CBFβ-SMMHC inhibition triggers apoptosis by disrupting MYC chromatin dynamics in
acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling AI-10-49].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605247#personal-protective-equipment-for-handling-
ai-10-49]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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